Cas no 922475-03-4 (8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 922475-03-4
• MF: C₂₂H₂₉N₅O₂
• MW: 395.49796462059
• CID: 5771111
• PubChem ID: 16812110
• Update Time: 2025-07-15

8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 922475-03-4
• 8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione
• AKOS008084278
• F3234-1306
• 6-(2,3-dimethylphenyl)-2-hexyl-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• Z274619444
• 8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C22H29N5O2/c1-5-6-7-8-12-27-20(28)18-19(24(4)22(27)29)23-21-25(13-14-26(18)21)17-11-9-10-15(2)16(17)3/h9-11H,5-8,12-14H2,1-4H3
• InChI Key： JEKNNNRRNSWVGQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CCCCCC)=O)N=C1N(C3C=CC=C(C)C=3C)CCN12

Computed Properties

• Exact Mass: 395.23212518g/mol
• Monoisotopic Mass: 395.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.7Ų

Additional information on 8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 922475-03-4)

The compound 8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 922475-03-4) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug development. Its unique imidazo[1,2-g]purine core, coupled with the 2,3-dimethylphenyl and hexyl substituents, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of enzymatic activity, which could pave the way for novel therapeutic interventions.

In recent years, the scientific community has shown a growing interest in imidazo[1,2-g]purine derivatives, driven by their diverse pharmacological properties. The 8-(2,3-dimethylphenyl)-3-hexyl-1-methyl variant stands out due to its optimized lipophilicity, which enhances its bioavailability and tissue penetration. This characteristic is crucial for compounds targeting intracellular pathways, a hot topic in cancer research and neurodegenerative disease studies. Users frequently search for terms like "imidazo[1,2-g]purine uses" and "CAS 922475-03-4 applications," reflecting the demand for detailed information on this compound's potential.

The synthesis of 8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic reactions, including cyclization and alkylation processes. Its hexyl chain contributes to its stability and solubility profile, making it suitable for formulation in various drug delivery systems. This aspect is particularly relevant to the pharmaceutical industry, where optimizing drug-like properties is a priority. Searches for "how to synthesize imidazo[1,2-g]purine" and "922475-03-4 solubility" highlight the practical concerns of researchers working with this compound.

From a biochemical perspective, the 1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione scaffold exhibits a strong affinity for certain protein targets, including kinases and phosphodiesterases. This has led to speculation about its role in signal transduction inhibition, a trending topic in precision medicine. The compound's 2,3-dimethylphenyl moiety may further enhance its selectivity, reducing off-target effects—a key consideration in modern drug design. Queries like "imidazo[1,2-g]purine mechanism of action" and "922475-03-4 target proteins" dominate academic discussions around this molecule.

Beyond its therapeutic potential, CAS 922475-03-4 has also attracted attention in material science due to its conjugated ring system. The imidazo[1,2-g]purine core's electron-rich nature makes it a candidate for organic electronic applications, aligning with the growing interest in sustainable materials. This dual applicability in biomedicine and advanced materials underscores the compound's versatility, addressing popular search trends such as "organic electronics compounds" and "multifunctional chemical entities."

Quality control and analytical characterization of 8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione typically involve advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, critical factors for both research and potential commercialization. The frequent searches for "CAS 922475-03-4 purity standards" and "analytical methods for imidazo[1,2-g]purines" reflect the importance of rigorous quality assessment in this field.

In conclusion, 8-(2,3-dimethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione represents a fascinating intersection of medicinal chemistry, biochemistry, and materials science. Its structural complexity and multifunctional properties continue to inspire research across disciplines, answering the persistent demand for innovative compounds in both healthcare and technology sectors. As investigation into this molecule progresses, it is poised to address some of the most pressing challenges in drug discovery and sustainable material development.